Cas no 1891446-13-1 (1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine
• CAS No: 1891446-13-1
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5812438
• PubChem ID: 117301614
• Update Time: 2025-06-08

1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine
• 1891446-13-1
• EN300-1758427
• [1-(2,5-difluoro-4-methylphenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H15F2N/c1-8-5-11(14)9(6-10(8)13)12(7-15)3-2-4-12/h5-6H,2-4,7,15H2,1H3
• InChI Key： NBWABARHTVNPFX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(CN)CCC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine

Introduction to 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine (CAS No. 1891446-13-1)

1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine, identified by its CAS number 1891446-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to a substituted aromatic ring, which confers unique physicochemical properties and potential biological activities. The presence of fluorine atoms at the 2 and 5 positions of the aromatic ring enhances the compound's metabolic stability and binding affinity, making it a promising candidate for further exploration in drug discovery.

The structural features of 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine make it an intriguing subject for synthetic chemists and biologists alike. The cyclobutyl group introduces steric hindrance, which can be exploited to modulate the compound's interactions with biological targets. Additionally, the fluoro-substituents are well-known for their ability to improve pharmacokinetic profiles, including bioavailability and duration of action. These attributes have positioned this compound as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse applications in medicine and materials science. The fluorine atoms in 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine contribute to its lipophilicity and metabolic resistance, which are critical factors in drug design. Studies have demonstrated that fluorine substitution can alter electronic properties, enhancing binding interactions with enzymes and receptors. This has led to the exploration of such compounds in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The cyclobutylmethanamine core of this compound provides a rigid scaffold that can be fine-tuned to achieve optimal biological activity. The combination of the aromatic ring and the cyclic amine group creates multiple sites for functionalization, allowing chemists to design derivatives with enhanced potency and selectivity. Recent advances in computational chemistry have enabled researchers to predict the binding modes of these molecules with high accuracy, facilitating the rational design of new analogs.

One of the most compelling aspects of 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine is its potential application in the treatment of neurological disorders. Preclinical studies have suggested that structurally similar compounds can modulate neurotransmitter systems by interacting with specific receptors or enzymes. The fluorine atoms in this molecule may enhance its ability to cross the blood-brain barrier, improving therapeutic efficacy. Furthermore, the cyclobutyl group could provide steric constraints that optimize receptor binding affinity.

The synthesis of 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made it increasingly feasible to incorporate fluorine into complex molecular frameworks with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds efficiently.

In conclusion, 1-(2,5-difluoro-4-methylphenyl)cyclobutylmethanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover the full potential of this compound, it is likely that it will play an increasingly important role in drug development efforts worldwide.